2-Hydroxy-3-(6-methoxy-2-naphthyl)propanoic Acid
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Overview
Description
. It is a member of the naphthalene family and is structurally related to other NSAIDs.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Hydroxy-3-(6-methoxy-2-naphthyl)propanoic Acid typically involves the use of 2-methoxynaphthalene as a starting material. One common method includes the Friedel-Crafts acylation of 2-methoxynaphthalene with propionic anhydride, followed by hydrolysis and decarboxylation . Another method involves the use of 2,6-diisopropylnaphthalene as an intermediate .
Industrial Production Methods
Industrial production of this compound often employs similar synthetic routes but on a larger scale. The process involves rigorous control of reaction conditions such as temperature, pressure, and pH to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
2-Hydroxy-3-(6-methoxy-2-naphthyl)propanoic Acid undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert it to its corresponding alcohols.
Substitution: It can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are commonly employed.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Alcohols and other reduced forms.
Substitution: Halogenated and nitrated derivatives.
Scientific Research Applications
2-Hydroxy-3-(6-methoxy-2-naphthyl)propanoic Acid has a wide range of applications in scientific research:
Mechanism of Action
The compound exerts its effects primarily by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2. This inhibition leads to a decrease in the synthesis of prostaglandins, which are mediators of inflammation, pain, and fever . The molecular targets include the active sites of the COX enzymes, where the compound binds and prevents the conversion of arachidonic acid to prostaglandins .
Comparison with Similar Compounds
2-Hydroxy-3-(6-methoxy-2-naphthyl)propanoic Acid is similar to other NSAIDs such as ibuprofen and aspirin. it is unique in its structural configuration and specific binding affinity to COX enzymes . Similar compounds include:
Ibuprofen: Another propionic acid derivative with similar anti-inflammatory properties.
Aspirin: An acetylsalicylic acid derivative with analgesic and antipyretic effects.
Ketoprofen: A propionic acid derivative with potent anti-inflammatory activity.
Properties
Molecular Formula |
C14H14O4 |
---|---|
Molecular Weight |
246.26 g/mol |
IUPAC Name |
2-hydroxy-3-(6-methoxynaphthalen-2-yl)propanoic acid |
InChI |
InChI=1S/C14H14O4/c1-18-12-5-4-10-6-9(2-3-11(10)8-12)7-13(15)14(16)17/h2-6,8,13,15H,7H2,1H3,(H,16,17) |
InChI Key |
WPNNCQVKRBCULD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C=C2)CC(C(=O)O)O |
Origin of Product |
United States |
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